Cas no 1396631-60-9 (5-cyclopropyl-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-1,2-oxazole-3-carboxamide)

• Product Name: 5-cyclopropyl-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-1,2-oxazole-3-carboxamide
• CAS No: 1396631-60-9
• MF: C₁₆H₁₅N₃O₃
• MW: 297.308603525162
• CID: 5400175
• PubChem ID: 71796491
• Update Time: 2025-06-13

5-cyclopropyl-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-N-(1-methyl-2-oxo-3H-indol-5-yl)-1,2-oxazole-3-carboxamide
• VU0543143-1
• F6279-0111
• 5-cyclopropyl-N-(1-methyl-2-oxoindolin-5-yl)isoxazole-3-carboxamide
• 5-cyclopropyl-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-1,2-oxazole-3-carboxamide
• AKOS024547359
• 1396631-60-9

• Inchi： 1S/C16H15N3O3/c1-19-13-5-4-11(6-10(13)7-15(19)20)17-16(21)12-8-14(22-18-12)9-2-3-9/h4-6,8-9H,2-3,7H2,1H3,(H,17,21)
• InChI Key： UJZBGPHBICSQLB-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(NC2C=CC3=C(C=2)CC(N3C)=O)=O)=N1)C1CC1

Computed Properties

• Exact Mass: 297.11134135g/mol
• Monoisotopic Mass: 297.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 75.4Ų

Additional information on 5-cyclopropyl-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-1,2-oxazole-3-carboxamide

Introduction to Compound with CAS No. 1396631-60-9 and Its Applications in Chemical Biology

The compound with the CAS number 1396631-60-9 is a highly intriguing molecule in the realm of chemical biology, characterized by its unique structural and functional attributes. This compound, formally known as 5-cyclopropyl-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-1,2-oxazole-3-carboxamide, has garnered significant attention due to its potential applications in pharmaceutical research and drug development. The intricate molecular architecture of this compound, encompassing a cyclopropyl group, an indole moiety, and an oxazole ring, positions it as a promising candidate for further exploration in various biological pathways.

In recent years, the study of heterocyclic compounds has seen remarkable advancements, particularly in understanding their role in modulating biological processes. The presence of the cyclopropyl group in 5-cyclopropyl-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-1,2-oxazole-3-carboxamide contributes to its unique chemical properties, making it a valuable scaffold for designing novel bioactive molecules. This structural feature has been extensively studied for its ability to enhance binding affinity and selectivity towards target proteins, which is crucial for the development of small-molecule drugs.

The indole moiety within the compound's structure is another key feature that underscores its potential biological activity. Indole derivatives are well-known for their diverse pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in the indole ring of this compound suggests that it may interact with biological targets in ways that could lead to therapeutic benefits. This has prompted researchers to investigate its potential as a lead compound for drug discovery programs targeting various diseases.

The oxazole ring component of 5-cyclopropyl-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-1,2-oxazole-3-carboxamide further contributes to its complex chemical behavior. Oxazoles are a class of heterocyclic compounds that have been widely studied for their role in medicinal chemistry due to their stability and ability to participate in multiple hydrogen bonding interactions. These properties make oxazole derivatives suitable candidates for modulating enzyme activity and receptor binding, which are critical aspects of drug design.

Recent studies have highlighted the importance of understanding the structural determinants that govern the biological activity of heterocyclic compounds. The cyclopropyl group, indole moiety, and oxazole ring in 5-cyclopropyl-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-1,2-oxazole-3-carboxamide are particularly noteworthy for their potential to influence the compound's interactions with biological targets. Computational modeling and experimental techniques have been employed to elucidate how these structural features contribute to the compound's bioactivity. Such studies provide valuable insights into the design of next-generation drugs with improved efficacy and reduced side effects.

The pharmaceutical industry has shown increasing interest in developing drugs based on heterocyclic scaffolds due to their proven success in treating various diseases. The unique combination of structural elements in 5-cyclopropyl-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-1,2-oxazole-3-carboxamide makes it a compelling candidate for further development. Researchers are exploring its potential as an inhibitor or modulator of key enzymes and receptors involved in metabolic disorders, inflammation, and cancer. Preliminary findings suggest that this compound may exhibit significant therapeutic benefits when optimized further.

In conclusion, the compound with CAS number 1396631-60-9, specifically 5-cyclopropyl-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-y)]l)-1,2 oxazole - 3 - carboxamide, represents a promising avenue for innovation in chemical biology and pharmaceutical research. Its unique structural features and potential biological activities position it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound and related derivatives, its significance in addressing global health challenges is expected to grow.